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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123

Tris(hydroxymethyl)phosphine: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(hydroxymethyl)phosphine (THP) is a water-soluble, multifunctional organophosphorus
compound with the chemical formula P(CH20H)s. Its unique structure, featuring a tertiary
phosphine core and three primary alcohol functionalities, imparts a versatile range of chemical
properties, making it a valuable reagent and ligand in various scientific and industrial
applications. This technical guide provides an in-depth overview of the core physical and
chemical properties of THP, detailed experimental protocols for its synthesis and key reactions,
and insights into its applications, particularly in the realm of drug development.

Physical and Chemical Properties

Tris(hydroxymethyl)phosphine is a white, crystalline solid at room temperature. It is highly
soluble in water and alcohols but has limited solubility in nonpolar organic solvents. The
presence of the phosphine group makes it susceptible to oxidation, particularly in the presence
of air, leading to the formation of tris(hydroxymethyl)phosphine oxide (THPO).

Quantitative Data Summary
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Property Value Citations

Molecular Formula C3HeOsP [1]

Molecular Weight 124.08 g/mol [1]

Appearance White solid [1]

Melting Point 51-53°C [1]

- , Decomposes upon attempted

Boiling Point o [1]
distillation

Density 1.16 g/cm3 [1]

N Soluble in water, alcohols, and

Solubility ] ) [1]
dimethylformamide (DMF)

CAS Number 2767-80-8 [1]

Experimental Protocols

Synthesis of Tris(hydroxymethyl)phosphine from
Tetrakis(hydroxymethyl)phosphonium Chloride (THPC)

This protocol describes the synthesis of THP by the controlled neutralization of THPC with a

strong base. The reaction proceeds via the removal of one hydroxymethyl group as

formaldehyde.

Materials:

Tetrakis(hydroxymethyl)phosphonium chloride (THPC)

e Sodium hydroxide (NaOH) or Triethylamine (NEts)

e Anhydrous ethanol or Methanol

e Inert atmosphere (Nitrogen or Argon)

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://en.wikipedia.org/wiki/Tris(hydroxymethyl)phosphine
https://www.benchchem.com/product/b1196123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Magnetic stirrer and heating mantle

Procedure:

A solution of tetrakis(hydroxymethyl)phosphonium chloride in a suitable solvent (e.g., water
or methanol) is prepared in a round-bottom flask under an inert atmosphere.[2]

The solution is cooled in an ice bath.

A stoichiometric amount of a strong base, such as sodium hydroxide or triethylamine, is
added dropwise to the cooled solution with vigorous stirring.[1] The reaction is exothermic
and the temperature should be maintained below 20 °C.

The reaction mixture is stirred for an additional 1-2 hours at room temperature after the
addition of the base is complete.

The resulting mixture contains tris(hydroxymethyl)phosphine, formaldehyde, water, and
the salt of the base used (e.g., NaCl).[1]

To isolate the THP, the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent such as
methanol or ethanol under an inert atmosphere. Chilling the methanolic solution can facilitate
crystallization.[3]

Reaction Scheme:

[P(CH20H)4]*CI- + NaOH - P(CH20H)s + H20 + CH20 + NaCl[1]

Synthesis of 1,3,5-Triaza-7-phosphaadamantane (PTA)
from Tris(hydroxymethyl)phosphine

This protocol outlines the synthesis of the cage-like, water-soluble phosphine ligand, 1,3,5-

triaza-7-phosphaadamantane (PTA), from THP.

Materials:

Tris(hydroxymethyl)phosphine (THP)
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o Hexamethylenetetramine

o Formaldehyde (aqueous solution, e.g., 37%)

e Hydrochloric acid (HCI)

» Ethanol

o Standard reflux apparatus

Procedure:

o Tris(hydroxymethyl)phosphine is dissolved in ethanol in a round-bottom flask.

o Hexamethylenetetramine and an aqueous solution of formaldehyde are added to the flask.
e The mixture is acidified with hydrochloric acid and then refluxed for several hours.

e Upon cooling, the product, 1,3,5-triaza-7-phosphaadamantane, precipitates from the
solution.

e The solid product is collected by filtration, washed with cold ethanol, and dried under
vacuum.

Reaction Principle:

Upon heating with hexamethylenetetramine, tris(hydroxymethyl)phosphine is converted to
the water-soluble ligand 1,3,5-triaza-7-phosphaadamantane (PTA).[1]

Chemical Reactivity and Applications
Oxidation

In the presence of air or other oxidizing agents, Tris(hydroxymethyl)phosphine is readily
oxidized to Tris(hydroxymethyl)phosphine oxide (THPO).[1] This reaction is a key
consideration for the handling and storage of THP, which should be kept under an inert
atmosphere. THPO itself is a stable compound with applications as a flame retardant and a
chemical intermediate.[4][5]
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Coordination Chemistry and Catalysis

As a phosphine ligand, THP can coordinate to a variety of transition metals, forming water-
soluble metal complexes.[1] These complexes have potential applications in catalysis,
particularly in aqueous-phase reactions where catalyst recovery and product separation are
simplified. For instance, THP has been employed as a ligand in palladium-catalyzed cross-
coupling reactions, such as the Suzuki-Miyaura coupling, which is a powerful tool for the
formation of carbon-carbon bonds in organic synthesis.

Use as a Reducing Agent

The phosphine group in THP can act as a reducing agent. For example, it can be used for the
reduction of disulfide bonds in proteins and peptides, a crucial step in many proteomics
workflows. Its water solubility makes it a suitable alternative to other reducing agents like
dithiothreitol (DTT).

Role in Flame Retardants

Tris(hydroxymethyl)phosphine and its derivatives, particularly THPO, are utilized as flame
retardants.[4] Their efficacy stems from their high phosphorus content. During combustion, they
can promote the formation of a char layer on the surface of the material, which acts as a barrier
to heat and flammable gases, thus inhibiting the spread of fire.

Application in Drug Development

The unique properties of Tris(hydroxymethyl)phosphine and its derivatives have garnered
interest in the field of drug development. Its water solubility and ability to coordinate with metal
ions make it an attractive scaffold for the design of novel therapeutic agents.

Anticancer Gold(l) Phosphine Complexes

A significant area of research involves the use of phosphine ligands in gold(l) complexes as
potential anticancer drugs. These complexes have been shown to exhibit cytotoxicity against
various cancer cell lines.[6][7][8]

Mechanism of Action:
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The primary mechanism of action for many anticancer gold(l) phosphine complexes involves
the inhibition of the enzyme thioredoxin reductase (TrxR).[6][7][9] TrxR is a key enzyme in the
cellular antioxidant defense system and is often overexpressed in cancer cells. Inhibition of
TrxR leads to an increase in intracellular reactive oxygen species (ROS), which induces
oxidative stress and triggers apoptosis (programmed cell death) in cancer cells.[6][8][9]

Signaling Pathway Diagram:

Cancer Cell

Suppression of Induces Mitochondrial
Gold(l)-Phosphine Inhibition _ _ROS scavenging_ _ Dysfunction Initiates
Complex

Click to download full resolution via product page
Caption: Anticancer mechanism of Gold(l)-Phosphine complexes.

This diagram illustrates the proposed mechanism where a gold(l)-phosphine complex inhibits
thioredoxin reductase, leading to an accumulation of reactive oxygen species, mitochondrial
dysfunction, and ultimately, apoptosis in cancer cells.[6][7][8][9]

Conclusion

Tris(hydroxymethyl)phosphine is a versatile and reactive molecule with a growing number of
applications in both industrial and academic research. Its unique combination of a nucleophilic
phosphine center and hydrophilic hydroxymethyl groups provides a platform for the
development of novel catalysts, ligands, and therapeutic agents. For researchers and
professionals in drug development, the potential of THP and its derivatives as components of
targeted anticancer therapies, particularly through the inhibition of key cellular enzymes like
thioredoxin reductase, represents a promising avenue for future investigation. As our
understanding of the intricate chemistry of this compound deepens, so too will the scope of its
innovative applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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